molecular formula C22H16F2N4O2 B2877432 5-allyl-N-(2,4-difluorophenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide CAS No. 921823-27-0

5-allyl-N-(2,4-difluorophenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

Cat. No. B2877432
CAS RN: 921823-27-0
M. Wt: 406.393
InChI Key: UQJAWDRBVGYRPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-allyl-N-(2,4-difluorophenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C22H16F2N4O2 and its molecular weight is 406.393. The purity is usually 95%.
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Scientific Research Applications

Neuropsychiatric Disorder Treatment

This compound shows promise in the treatment of neuropsychiatric disorders. It can be used as a PET imaging ligand for metabotropic glutamate receptor 2 (mGluR2), which is a therapeutic target for several neuropsychiatric conditions . The ability to visualize mGluR2 function in vivo could be pivotal in understanding and treating these disorders.

Antimicrobial and Antifungal Applications

Pyrrolopyrazine derivatives, which include the core structure of this compound, have exhibited antimicrobial and antifungal activities . This suggests that the compound could be developed into treatments for bacterial and fungal infections.

Kinase Inhibition

Some pyrrolopyrazine derivatives have shown significant activity in kinase inhibition . Kinases are enzymes that play a crucial role in the regulation of cell functions. Inhibitors can be used to treat diseases such as cancer, where kinase activity is often dysregulated.

Nonlinear Optical Materials

Compounds with similar structures have been studied for their potential as nonlinear optical materials, which are important in fields like optical communication and data storage . This compound could be explored for its optical properties and potential applications in these technologies.

Phosphorescent OLEDs

Derivatives of this compound could be used in the development of blue-light emitting Ir(III) complexes suitable for use as phosphorescent organic light-emitting diodes (OLEDs) . This application is crucial for the advancement of display and lighting technologies.

Drug Discovery Research

The pyrrolopyrazine structure is an attractive scaffold for drug discovery research due to its wide range of biological activities . This compound could serve as a lead structure for the development of new therapeutic agents.

properties

IUPAC Name

N-(2,4-difluorophenyl)-3-oxo-2-phenyl-5-prop-2-enylpyrazolo[4,3-c]pyridine-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16F2N4O2/c1-2-10-27-12-16(21(29)25-19-9-8-14(23)11-18(19)24)20-17(13-27)22(30)28(26-20)15-6-4-3-5-7-15/h2-9,11-13H,1,10H2,(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQJAWDRBVGYRPQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=C(C=C(C=C4)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H16F2N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-allyl-N-(2,4-difluorophenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

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